Cas no 1211536-77-4 (3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde)

• Product Name: 3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde
• CAS No: 1211536-77-4
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 2617409
• PubChem ID: 72212924
• Update Time: 2025-08-04

3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde
• 3-CHLORO-2-(TRIFLUOROMETHYL)ISONICOTINALDEHYDE
• 1211536-77-4
• SCHEMBL26880654
• AB71264
• DB-394838
• 3-Chloro-2-(trifluoromethyl)-4-pyridinecarboxaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-5-4(3-13)1-2-12-6(5)7(9,10)11/h1-3H
• InChI Key： PUINJBDLNMNQBB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CN=C1C(F)(F)F

Computed Properties

• Exact Mass: 208.9855259Da
• Monoisotopic Mass: 208.9855259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Additional information on 3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde

Comprehensive Overview of 3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde (CAS No. 1211536-77-4)

3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde (CAS No. 1211536-77-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique pyridine core and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a chloro substituent and a trifluoromethyl group, contributes to its reactivity and utility in various chemical transformations.

The growing interest in 3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role in the synthesis of heterocyclic compounds, which are pivotal in designing new therapeutic agents. The aldehyde functional group in this compound allows for further derivatization, making it a valuable building block in medicinal chemistry. Recent studies have explored its use in creating bioactive molecules with potential anti-inflammatory and antimicrobial properties.

In the agrochemical sector, 3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde is being investigated for its potential as a precursor to novel pesticides and herbicides. The trifluoromethyl group, in particular, is known to enhance the biological activity of agrochemicals, improving their efficacy and stability. This has led to increased demand for the compound in research laboratories and industrial settings. Additionally, its compatibility with modern green chemistry principles makes it an attractive candidate for sustainable agrochemical development.

From a material science perspective, 3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde is being explored for its potential in creating advanced polymeric materials and coating agents. The compound's ability to participate in polymerization reactions and its thermal stability make it suitable for high-performance applications. Innovations in this area are particularly relevant to industries seeking environmentally friendly alternatives to traditional materials.

The synthesis and characterization of 3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde have been the subject of numerous scientific publications. Advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm its purity and structural integrity. Researchers are also investigating scalable production methods to meet the growing demand for this compound. Topics like cost-effective synthesis and process optimization are frequently discussed in academic and industrial forums.

One of the most frequently asked questions about 3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde revolves around its storage conditions and handling precautions. While the compound is not classified as hazardous under standard conditions, proper storage in a cool, dry place is recommended to maintain its stability. Another common query concerns its solubility and reactivity in various solvents, which are critical parameters for its application in synthetic chemistry.

The future of 3-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde looks promising, with ongoing research uncovering new applications and improving existing methodologies. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing drug discovery, agrochemical innovation, and material science. Its versatility and unique properties make it a valuable asset in the toolkit of modern chemists and researchers.